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Compound of Interest

Compound Name: calcium green

CAS No.: 138067-55-7

Cat. No.: B1177981

Get Quote

Technical Support Center: Calcium Green-1
Welcome to the technical support center for Calcium Green-1. This resource is designed to

assist researchers, scientists, and drug development professionals in troubleshooting common

issues encountered during experiments with this fluorescent calcium indicator.

Frequently Asked Questions (FAQs)
Q1: What is Calcium Green-1 and what are its primary applications?

Calcium Green-1 is a visible light-excitable fluorescent dye used to measure intracellular

calcium concentrations. It exhibits an increase in fluorescence intensity upon binding to Ca²⁺.

[1][2][3] Its high fluorescence at resting calcium levels makes it particularly useful for

establishing a stable baseline and observing small changes in calcium concentration.[1][2][4]

Common applications include fluorescence microscopy, flow cytometry, and microplate-based

calcium flux assays.[1][3][5]

Q2: How does Calcium Green-1 compare to other green fluorescent calcium indicators like

Fluo-3 and Fluo-4?
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Calcium Green-1 is more fluorescent than Fluo-3 at basal calcium levels, which can make it

easier to visualize resting cells and reduce phototoxicity by allowing for lower dye

concentrations and illumination intensities.[1][2][4] However, the fold-increase in fluorescence

upon calcium binding is substantially lower for Calcium Green-1 (~14-fold) compared to Fluo-3

and Fluo-4 (~100-fold).[1][2]

Q3: What are the different forms of Calcium Green-1 available?

Calcium Green-1 is available in a cell-permeant form as an acetoxymethyl (AM) ester, which

can be loaded into live cells.[1][3] It is also available as a cell-impermeant salt derivative and as

dextran conjugates, which are typically introduced into cells via microinjection or patch-pipette

and help to prevent compartmentalization.[1][6]

Troubleshooting Guide
Issue 1: Poor or Uneven Dye Loading
Symptoms:

Low fluorescence signal from cells after loading.

High variability in fluorescence intensity between cells.

Possible Causes and Solutions:
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Cause Troubleshooting Step Experimental Protocol

Suboptimal Dye Concentration

Empirically determine the

optimal concentration for your

cell type. A final concentration

of 4-5 µM is a common starting

point.[5][7]

Prepare a working solution of

Calcium Green-1 AM in a

buffer of your choice (e.g.,

Hanks and Hepes buffer) with

0.04% Pluronic® F-127. Test a

range of final concentrations

(e.g., 1-10 µM) to find the best

signal-to-noise ratio for your

specific cells.[7]

Inefficient Dye Solubilization

Use Pluronic® F-127 to aid in

the dispersion of the nonpolar

AM ester in the aqueous

loading buffer.[4][8]

Prepare a 10% (w/v) stock

solution of Pluronic® F-127 in

distilled water. Add this to your

dye working solution to a final

concentration of 0.02-0.04%.

[9]

Inadequate Incubation Time or

Temperature

Optimize incubation time and

temperature. Typical

incubation is 30-60 minutes at

37°C.[5][7] Some cell lines

may benefit from longer

incubation times (up to 2

hours) or loading at room

temperature to reduce

compartmentalization.[5][10]

Incubate cells with the Calcium

Green-1 AM working solution

for 30-60 minutes. Test

different time points and

temperatures (e.g., room

temperature, 37°C) to

determine the optimal loading

conditions for your cells.[5][7]

Cell Type Variability

Different cell types have

varying esterase activity and

membrane properties, affecting

dye loading.

The loading protocol may need

to be significantly modified for

different cell types. For

example, plant cells may

require the use of an esterase

inhibitor like eserine to prevent

extracellular hydrolysis of the

AM ester.[11]
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Issue 2: Signal Fades Quickly or is Lost (Dye Leakage)
Symptoms:

Fluorescence signal decreases rapidly after the initial loading and washing steps.

Loss of signal during the course of the experiment.

Possible Causes and Solutions:

Cause Troubleshooting Step Experimental Protocol

Active Dye Extrusion

Many cell types actively pump

out the de-esterified dye using

organic anion transporters.

Use an organic anion

transporter inhibitor like

probenecid to improve dye

retention.[1][2]

Prepare a 25 mM stock

solution of probenecid. Add it

to the dye working solution and

the post-loading wash buffer at

a final concentration of 0.5-2.5

mM.[9]

Issue 3: High Background Fluorescence or Non-
Cytosolic Signal (Compartmentalization)
Symptoms:

Fluorescence signal is observed in organelles such as mitochondria or the endoplasmic

reticulum.[6][12]

High, non-specific background fluorescence that obscures the cytosolic calcium signal.

Possible Causes and Solutions:

Troubleshooting & Optimization
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Cause Troubleshooting Step Experimental Protocol

Dye Sequestration in

Organelles

AM esters can accumulate in

organelles, particularly at

higher loading temperatures.

[6][12]

Lower the loading temperature

to room temperature or even

on ice to reduce the activity of

transport mechanisms that

lead to compartmentalization.

[10]

Consider using dextran-

conjugated Calcium Green-1 if

compartmentalization is a

persistent issue. These larger

molecules are less prone to

sequestration in organelles but

require invasive loading

methods like microinjection.[6]

[13]

Incomplete Hydrolysis of AM

Ester

If the AM ester groups are not

fully cleaved by intracellular

esterases, the dye may not be

effectively trapped in the

cytosol and can remain

membrane-permeant.

Ensure cells are healthy and

have sufficient esterase

activity. Allow adequate

incubation time for the

hydrolysis to complete.

Quantitative Data Summary
Parameter

Calcium Green-

1
Fluo-3 Fluo-4

Oregon Green

488 BAPTA-1

Dissociation

Constant (Kd)
~190 nM[1][2][4] ~390 nM[4] ~345 nM ~170 nM[4]

Fluorescence

Enhancement
~14-fold[1][2] >100-fold[4][6] >100-fold[6] ~14-fold[2][6]

Excitation (max) ~506 nm[1] ~506 nm ~494 nm ~494 nm[2]

Emission (max) ~531 nm[1] ~526 nm ~516 nm ~523 nm
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Experimental Protocols
Standard Protocol for Loading Calcium Green-1 AM into
Adherent Mammalian Cells

Prepare Stock Solutions:

Prepare a 2 to 5 mM stock solution of Calcium Green-1 AM in high-quality, anhydrous

DMSO.[3][5]

Prepare a 10% (w/v) Pluronic® F-127 stock solution in distilled water.[9]

Prepare a 25 mM probenecid stock solution.[9]

Prepare Dye Working Solution:

On the day of the experiment, thaw the Calcium Green-1 AM stock solution to room

temperature.

Prepare a 2X working solution by diluting the stock solution in a buffer of your choice (e.g.,

Hanks and Hepes buffer - HHBS) to a concentration of 8-10 µM.

Add Pluronic® F-127 to the 2X working solution for a final concentration of 0.04-0.08%.

Add probenecid to the 2X working solution for a final concentration of 2-5 mM.

Cell Loading:

Plate cells on coverslips or in a microplate and culture overnight.

Remove the culture medium and add an equal volume of the 2X dye working solution to

the cells. This will result in a 1X final concentration.

Incubate the cells for 30-60 minutes at 37°C or room temperature.[5][7]

Wash:

Remove the dye working solution.

Troubleshooting & Optimization

Check Availability & Pricing
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Wash the cells 2-3 times with HHBS (or your buffer of choice) containing 1 mM probenecid

to remove excess dye.[5]

Imaging:

Add fresh HHBS (with probenecid) to the cells.

Proceed with fluorescence imaging using appropriate filters for FITC/GFP (Excitation ~490

nm, Emission ~525 nm).[9]

Visualizations
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Preparation

Cell Loading

Post-Loading

Prepare Stock Solutions
(Calcium Green-1 AM, Pluronic F-127, Probenecid)

Prepare 2X Working Solution

Add Working Solution to Cells
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Fluorescence Imaging
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Caption: Experimental workflow for loading Calcium Green-1 AM into live cells.
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High Background or
Non-Cytosolic Signal

Potential Cause:
Compartmentalization

Solution 1:
Lower Loading Temperature

Solution 2:
Use Dextran Conjugate

Reduced Organelle Uptake

Cytosolic Localization

Click to download full resolution via product page

Caption: Troubleshooting logic for compartmentalization issues.
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Caption: Mechanism of Calcium Green-1 AM loading and activation in the cytosol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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